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Cat. No.: B1665336

For Researchers, Scientists, and Drug Development Professionals

The emergence and spread of extended-spectrum (-lactamase (ESBL)-producing
Enterobacteriaceae represent a significant challenge in clinical practice, limiting therapeutic
options. Avibactam sodium, a novel non-f3-lactam -lactamase inhibitor, in combination with
ceftazidime, has emerged as a critical agent in combating these resistant pathogens. This
guide provides an objective comparison of ceftazidime-avibactam's in vitro activity against
ESBL-producing Enterobacteriaceae relative to other antimicrobial agents, supported by
experimental data and detailed methodologies.

Mechanism of Action: Restoring Ceftazidime's
Potency

ESBLs are enzymes that hydrolyze and inactivate a broad spectrum of 3-lactam antibiotics,
including third-generation cephalosporins like ceftazidime. Avibactam works by covalently
binding to the active site of these -lactamase enzymes, effectively inactivating them. This
protective action restores the antibacterial activity of ceftazidime, allowing it to bind to its target
penicillin-binding proteins (PBPs) and inhibit bacterial cell wall synthesis, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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